Cas no 2741234-92-2 (3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride)

• Product Name: 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• CAS No: 2741234-92-2
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6456357
• Update Time: 2025-05-20

3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride

• Inchi： 1S/C11H12BrN.ClH/c12-9-3-1-2-8(4-9)10-5-11(13,6-10)7-10;/h1-4H,5-7,13H2;1H
• InChI Key： LUCZJURFKWVWQA-UHFFFAOYSA-N
• SMILES： NC12CC(C3C=CC=C(Br)C=3)(C1)C2.Cl

Additional information on 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride

Introduction to 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 2741234-92-2)

3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 2741234-92-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique framework and potential biological activities. The compound belongs to the class of bicyclic amines, characterized by a fused bicyclo[1.1.1]pentane core, which is appended with a 3-bromophenyl substituent and an amine functional group at the terminal position. The presence of a hydrochloride salt form enhances its solubility and stability, making it more amenable for various biochemical and pharmacological investigations.

The bicyclo[1.1.1]pentane scaffold is a privileged structural motif in drug discovery, owing to its rigid three-dimensional conformation that can mimic the binding pockets of biological targets such as enzymes and receptors. The 3-bromophenyl moiety introduces a region of electronic and steric tunability, which can be exploited to modulate the compound’s interactions with biological systems. This combination of structural features has positioned 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride as a promising candidate for further exploration in therapeutic development.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives based on this scaffold, enabling researchers to predict and optimize biological activity with greater precision. Studies have indicated that compounds with similar structural motifs exhibit diverse pharmacological profiles, including anti-inflammatory, analgesic, and neuroprotective effects. The amine group in 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride provides a potential site for hydrogen bonding interactions, which are critical for binding affinity and specificity to biological targets.

The bicyclo[1.1.1]pentan-1-amine core itself has been extensively studied for its role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in mood regulation, pain perception, and cognitive functions. The bromine atom on the phenyl ring offers further opportunities for chemical derivatization, allowing for the introduction of additional functional groups that could enhance target engagement or metabolic stability.

In the context of modern drug discovery, 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride represents an example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities. The compound’s unique architecture suggests potential applications in treating neurological disorders, where precise modulation of receptor interactions is essential for efficacy.

Moreover, the hydrochloride salt form of this compound improves its pharmacokinetic properties by enhancing solubility in aqueous media, which is advantageous for formulation development and bioavailability studies. This aspect is particularly relevant in preclinical drug development pipelines, where physicochemical properties play a critical role in determining drug performance.

Recent research has also highlighted the importance of stereochemistry in bicyclic amine derivatives, demonstrating that subtle differences in conformational flexibility can significantly impact biological activity. The rigid framework of bicyclo[1.1.1]pentan-1-amine derivatives like our subject compound provides a stable platform for studying these stereochemical effects, which are often overlooked in simpler linear or acyclic molecules.

The 3-bromophenyl substituent further contributes to the compound’s chemical diversity by allowing cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce aryl groups with specific electronic properties into drug candidates.

From a synthetic perspective, 3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride exemplifies the challenges and opportunities associated with constructing complex cyclic structures under controlled conditions. Advances in synthetic methodologies have enabled more efficient access to such scaffolds, reducing bottlenecks in drug discovery pipelines.

The compound’s potential applications extend beyond traditional pharmaceuticals; it may also find utility in agrochemicals or specialty chemicals where similar structural motifs are known to exhibit desirable biological activities at low concentrations.

In conclusion,3-(3-bromophenyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 2741234-92-2) is a structurally intriguing molecule with significant promise for further exploration in medicinal chemistry and drug development programs worldwide.